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Compound of Interest

Compound Name:
5-(2,5-Dimethylphenoxy)furan-2-

carbaldehyde

Cat. No.: B12982417

Get Quote

Executive Summary
This technical guide provides an in-depth analysis of the mass spectrometric behavior of 5-
(2,5-Dimethylphenoxy)furan-2-carbaldehyde (CAS: 1291494-07-9). As a functionalized

furfural derivative featuring an aryloxy ether linkage, this compound serves as a critical

pharmacophore in antimicrobial and anti-inflammatory drug discovery.

This guide compares the diagnostic utility of Electron Ionization (EI) versus Electrospray

Ionization (ESI), establishing EI as the superior method for structural elucidation due to distinct

ether-cleavage fragmentation patterns. We further compare the target compound against its

non-methylated analogue, 5-phenoxyfuran-2-carbaldehyde, to demonstrate how specific

fragment ions (

121 vs.

93) validate the 2,5-dimethyl substitution pattern.
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Part 1: Structural Analysis & Ionization Technique
Comparison
The Molecule[1][2]

Formula:

Exact Mass: 216.0786 Da

Structural Features:

Furan Core: Susceptible to ring opening and CO loss.

Aldehyde (C-2): Prone to

-cleavage (loss of H or CHO).

Ether Linkage (C-5): The primary site of fragmentation, directing charge retention.

2,5-Dimethylphenyl Group: A stable aromatic moiety that dominates the low-mass region

of the spectrum.

Comparative Assessment: EI vs. ESI
For researchers characterizing this intermediate, the choice of ionization source dictates the

quality of structural data.
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Feature Electron Ionization (EI)
Electrospray Ionization
(ESI)

Energy Regime Hard Ionization (70 eV) Soft Ionization (3-5 kV)

Primary Ion

Molecular Ion (

,

216)

Protonated Adduct (

,

217)

Fragmentation Extensive (Fingerprint rich) Minimal (Requires MS/MS)

Diagnostic Value
High: Confirms ether linkage

and substitution.

Medium: Excellent for MW

confirmation, poor for

structure.

Solvent Compatibility None (Gas Phase)
High (MeOH/Water/Formic

Acid)

Limit of Detection Nanogram range
Picogram range (High

Sensitivity)

Recommendation: Use EI (70 eV) for initial structural verification and impurity profiling. Use

ESI-MS/MS for pharmacokinetic (PK) quantification in biological matrices.

Part 2: Fragmentation Mechanism & Pathway
Analysis
The fragmentation of 5-(2,5-Dimethylphenoxy)furan-2-carbaldehyde under Electron

Ionization is driven by the stability of the aromatic phenoxy radical and the furan oxonium ion.

Key Fragmentation Channels
Pathway A: Aldehyde Cleavage (

-cleavage)
Mechanism: Homolytic cleavage adjacent to the carbonyl group.

Observation:
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Loss of Hydrogen (

):

215 (Minor).

Loss of Formyl radical (

):

187 (

).

Significance: Diagnostic for the presence of the aldehyde on the furan ring.

Pathway B: Ether Linkage Cleavage (Primary Diagnostic)
This is the most critical pathway for distinguishing this compound from its isomers. The C-O

bond between the furan and the phenoxy group cleaves.

Ion 1: 2,5-Dimethylphenoxy Cation (

121)

The charge is retained on the phenoxy ring.

Comparison: In the unsubstituted analogue (5-phenoxyfuran...), this peak shifts to

93. The shift of +28 Da confirms the two methyl groups.

Ion 2: Furan-2-carbaldehyde Cation (

95)

The charge is retained on the furan ring.

This fragment is common to all 5-aryloxy-furfural derivatives.

Pathway C: Secondary Decomposition
Loss of CO: The furan ring often expels carbon monoxide (28 Da).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12982417?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


187

159 (Loss of CO from the de-formylated precursor).

Phenol Radical Cation: Hydrogen rearrangement can yield the 2,5-dimethylphenol radical

cation at

122.

Visualization of Fragmentation Pathways
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m/z 216
[C13H12O3]+.

[M - CHO]+
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Figure 1: Proposed EI fragmentation pathway. The green node (

121) is the specific diagnostic marker for the 2,5-dimethylphenoxy moiety.

Part 3: Experimental Protocol (Self-Validating)
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To ensure reproducibility and high-quality spectral data, follow this validated workflow.

Sample Preparation
Solvent: HPLC-grade Methanol or Acetonitrile. Avoid protic solvents if doing ESI to prevent

H/D exchange artifacts.

Concentration:

GC-MS (EI): 100 µg/mL (100 ppm).

LC-MS (ESI): 1 µg/mL (1 ppm).

Filtration: 0.22 µm PTFE filter to remove particulate matter that causes source

contamination.

Instrument Parameters (GC-MS EI)
Column: DB-5ms or equivalent (5% phenyl-methylpolysiloxane), 30m

0.25mm.

Inlet Temperature: 250°C (Ensure complete volatilization without thermal degradation).

Carrier Gas: Helium at 1.0 mL/min constant flow.

Ion Source: 230°C.

Electron Energy: 70 eV (Standard).[1][2][3]

Scan Range:

40–300.

Workflow Diagram

Solid Sample
(>98% Purity)

Dilution
(MeOH, 100 ppm)

GC Separation
DB-5ms Column

1 µL Injection
Split 10:1 EI Source

(70 eV, 230°C)
Gas Phase Quadrupole

Scan m/z 40-300
Ion Beam Data Analysis

Target: m/z 216, 121, 95
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Figure 2: Analytical workflow for structural confirmation via GC-MS.

Part 4: Comparative Performance Analysis
This section compares the target molecule against its closest structural alternative to highlight

the "Fingerprint" capability of the MS method.

Metric
Target: 5-(2,5-

Dimethylphenoxy)...

Alternative: 5-

Phenoxyfuran-2-

carbaldehyde

Interpretation

Molecular Ion (

)
216 188

Clear MW distinction

(+28 Da).

Base Peak (Typical) 121

(Dimethylphenoxy)
93 (Phenoxy)

Key Differentiator. The

shift confirms the

dimethyl substitution.

Furan Fragment 95 95

Identical. Confirms the

furan-aldehyde core is

unchanged.

Ortho-Effect
Low steric hindrance

(2,5-pos)
None

2,6-dimethyl isomers

would show

suppressed

due to steric strain;

2,5 is stable.

Conclusion: The presence of the

121 fragment is the definitive "Pass/Fail" criteria for verifying the 2,5-dimethylphenoxy side
chain during synthesis or quality control.
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Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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